Cas no 1692074-10-4 (5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide)
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Pyrazolo[1,5-a]pyridine-3-carboxamide, 5-(aminomethyl)-4,5,6,7-tetrahydro-
- 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide
-
- Inchi: 1S/C9H14N4O/c10-4-6-1-2-13-8(3-6)7(5-12-13)9(11)14/h5-6H,1-4,10H2,(H2,11,14)
- InChI Key: FOVWEAOIAPMQOX-UHFFFAOYSA-N
- SMILES: C12=C(C(N)=O)C=NN1CCC(CN)C2
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-158593-0.05g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 0.05g |
$235.0 | 2023-02-14 | ||
| Enamine | EN300-158593-0.1g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 0.1g |
$352.0 | 2023-02-14 | ||
| Enamine | EN300-158593-0.25g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 0.25g |
$503.0 | 2023-02-14 | ||
| Enamine | EN300-158593-0.5g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 0.5g |
$791.0 | 2023-02-14 | ||
| Enamine | EN300-158593-1.0g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-158593-2.5g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 2.5g |
$1988.0 | 2023-02-14 | ||
| Enamine | EN300-158593-5.0g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 5.0g |
$2940.0 | 2023-02-14 | ||
| Enamine | EN300-158593-10.0g |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 10.0g |
$4360.0 | 2023-02-14 | ||
| Enamine | EN300-158593-50mg |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 50mg |
$235.0 | 2023-09-24 | ||
| Enamine | EN300-158593-100mg |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide |
1692074-10-4 | 100mg |
$352.0 | 2023-09-24 |
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide
Introduction to 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide (CAS No. 1692074-10-4)
5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide, identified by its CAS number 1692074-10-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the pyrazolo[1,5-a]pyridine scaffold, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The presence of an aminomethyl substituent at the 5-position and a carboxamide functional group at the 3-position introduces additional reactive sites that can be exploited for further derivatization and optimization.
The pyrazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is highly versatile and has been extensively studied for its ability to interact with various biological targets. The aminomethyl group not only enhances the solubility of the compound but also provides a handle for chemical modifications, such as coupling reactions or further functionalization. The carboxamide moiety, on the other hand, can serve as a pharmacophore or a site for prodrug development, contributing to the compound's potential as a drug candidate.
In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazolo[1,5-a]pyridine derivatives due to their demonstrated efficacy in various preclinical models. For instance, studies have shown that compounds within this scaffold exhibit anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide makes it an attractive candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential to modulate key biological pathways. The aminomethyl group can interact with nucleophilic centers on target proteins or enzymes, while the carboxamide group can engage in hydrogen bonding or form salt bridges with polar residues. This dual functionality allows for precise tuning of the compound's binding affinity and selectivity. Additionally, the rigid bicyclic structure provides stability and optimal orientation for interaction with biological targets.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have suggested that 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide could bind effectively to enzymes involved in inflammation and cancer progression. These computational predictions have guided experimental efforts and have accelerated the discovery process.
The synthesis of this compound presents both challenges and opportunities. The construction of the pyrazolo[1,5-a]pyridine core requires multi-step synthetic routes that often involve cyclization reactions and functional group transformations. However, recent developments in synthetic methodology have made it possible to access these scaffolds more efficiently than ever before. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents at specific positions on the heterocyclic ring.
Once synthesized, the compound can be subjected to rigorous biological evaluation to assess its potency and selectivity against relevant targets. High-throughput screening (HTS) techniques have become indispensable tools in this process, allowing researchers to rapidly test thousands of compounds for activity against a wide range of biological assays. If promising results are obtained in preclinical studies, further development towards clinical trials may be warranted.
The potential therapeutic applications of 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide are vast. In oncology research, derivatives of this scaffold have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and metastasis. In inflammatory diseases, compounds targeting inflammatory cytokines or signaling pathways could provide relief for patients suffering from chronic conditions such as rheumatoid arthritis or inflammatory bowel disease.
In conclusion,5-(aminomethyl)-4H,*,H,*,H,*,H,-pyrazolo[1,,,*a]pyridine-3-carboxamide(CAS No.1692074-10-4) represents a structurally intriguing molecule with significant potential in medicinal chemistry. Its unique pharmacophoric features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.
1692074-10-4 (5-(aminomethyl)-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)